Cas no 76674-42-5 (but-2-enedioic acid; 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methyl-propanoate)

but-2-enedioic acid; 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methyl-propanoate structure
76674-42-5 structure
Product Name:but-2-enedioic acid; 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methyl-propanoate
CAS No:76674-42-5
MF:C40H43ClF3N3O11S
MW:866.296139955521
CID:565986
PubChem ID:6435919
Update Time:2025-04-19

but-2-enedioic acid; 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methyl-propanoate Chemical and Physical Properties

Names and Identifiers

    • fluphenazine 4-chlorophenoxyisobutyrate ester
    • 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methyl-propanoate
    • but-2-enedioic acid
    • Gyki 22441
    • Gyki-22441
    • 76674-42-5
    • (E)-but-2-enedioic acid;2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methylpropanoate
    • Propanoic acid, 2-(4-chlorophenoxy)-2-methyl-, 2-(4-(3-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propyl)-1-piperazinyl)ethyl ester, (E)-2-butenedioate (1:2)
    • QDBAIXFFTQGCFL-LVEZLNDCSA-N
    • but-2-enedioic acid; 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethyl 2-(4-chlorophenoxy)-2-methyl-propanoate
    • Inchi: 1S/C32H35ClF3N3O3S.2C4H4O4/c1-31(2,42-25-11-9-24(33)10-12-25)30(40)41-21-20-38-18-16-37(17-19-38)14-5-15-39-26-6-3-4-7-28(26)43-29-13-8-23(22-27(29)39)32(34,35)36;2*5-3(6)1-2-4(7)8/h3-4,6-13,22H,5,14-21H2,1-2H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
    • InChI Key: QDBAIXFFTQGCFL-LVEZLNDCSA-N
    • SMILES: ClC1C=CC(=CC=1)OC(C)(C)C(=O)OCCN1CCN(CCCN2C3C=CC=CC=3SC3C=CC(C(F)(F)F)=CC2=3)CC1.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 749.21517
  • Monoisotopic Mass: 865.225892
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 15
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 220

Experimental Properties

  • Boiling Point: 702.3°C at 760 mmHg
  • Flash Point: 378.5°C
  • PSA: 119.85
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